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Compound of Interest

Compound Name:
Dimethyl trans-1,2-

cyclopropanedicarboxylate

Cat. No.: B1352631 Get Quote

Technical Support Center: Dimethyl trans-1-2-
cyclopropanedicarboxylate
This guide provides best practices for the handling and storage of Dimethyl trans-1,2-
cyclopropanedicarboxylate, addressing common issues encountered by researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for Dimethyl trans-1,2-
cyclopropanedicarboxylate?

A1: Dimethyl trans-1,2-cyclopropanedicarboxylate should be stored at a temperature of 2-

8°C.[1] This is crucial for maintaining its stability and purity.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling Dimethyl trans-1,2-cyclopropanedicarboxylate, it is essential to use

proper personal protective equipment to prevent exposure. This includes:

Eye and Face Protection: Safety glasses with side shields are mandatory.

Hand Protection: Impervious gloves, such as nitrile or latex, must be worn.
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Body Protection: A laboratory coat is required to protect clothing and skin.

Respiratory Protection: If working with the compound in a way that may generate aerosols or

vapors, a suitable respiratory mask should be worn.[2]

Q3: How should I handle a spill of Dimethyl trans-1,2-cyclopropanedicarboxylate?

A3: In the event of a spill, prompt and appropriate cleanup is necessary.[2] Small spills can be

absorbed with an inert material and placed in a sealed container for disposal. Ensure the area

is well-ventilated. For larger spills, follow your institution's hazardous material spill response

protocol. Always dispose of the waste as hazardous waste according to local regulations.[2]

Q4: Is Dimethyl trans-1,2-cyclopropanedicarboxylate sensitive to moisture?

A4: Like many ester compounds, Dimethyl trans-1,2-cyclopropanedicarboxylate can be

susceptible to hydrolysis in the presence of moisture.[2] It is important to store it in a tightly

sealed container to prevent degradation.

Q5: What are the potential hazards associated with this compound?

A5: According to GHS classifications, Dimethyl trans-1,2-cyclopropanedicarboxylate is

harmful if swallowed.[3] It is categorized under Acute Toxicity, Oral (Category 4).[3] Always

handle with care and avoid ingestion.
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Issue Possible Cause Solution

Compound has degraded or

shows impurities in analysis.
Improper storage temperature.

Ensure the compound is

consistently stored at 2-8°C.[1]

Avoid repeated temperature

fluctuations.

Exposure to moisture.

Store in a tightly sealed

container. Consider using a

desiccator for long-term

storage.

Strong odor is noticeable from

the stored container.

The compound is volatile and

may be escaping the

container.

Ensure the container lid is

securely fastened. For volatile

organic compounds, consider

wrapping the threads of the

bottle with Teflon tape before

capping or using a polycone

cap for secondary containers.

Wrapping the lid with parafilm

can also provide an additional

seal.[4]

Inconsistent experimental

results.

Inconsistent purity of the

compound due to degradation.

Verify the purity of the

compound before use. If

degradation is suspected, it is

recommended to use a fresh

batch.

Data Presentation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/leyanshanghaihaohongscientificcoltd/leyh9b0de913
https://www.ehs.washington.edu/about/latest-news/control-volatile-organic-chemical-smells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

CAS Number 826-35-7 [1]

Molecular Formula C7H10O4 [3]

Molecular Weight 158.15 g/mol [3]

Physical Form Liquid [1][5]

Storage Temperature 2-8°C [1]

Boiling Point 119°C (lit.) [5]

GHS Hazard Statement H302: Harmful if swallowed [3]

Experimental Protocols
Protocol: Aliquoting and Short-Term Storage

Preparation: Before opening the primary container, allow it to equilibrate to room temperature

to prevent condensation of moisture from the air into the cold compound.

Inert Atmosphere: For applications sensitive to oxidation or hydrolysis, it is best practice to

handle the compound under an inert atmosphere (e.g., nitrogen or argon) in a glove box or

using a Schlenk line.

Aliquoting: Using a clean, dry pipette, carefully transfer the desired amount of the liquid

compound into a pre-weighed, appropriate secondary container (e.g., a vial with a PTFE-

lined cap).

Sealing: Tightly seal the secondary container. For added protection against volatility and

moisture, wrap the cap with parafilm.[4]

Labeling: Clearly label the aliquot with the compound name, concentration (if diluted), date,

and your initials.

Storage: Immediately return the primary container and the new aliquot to the recommended

storage condition of 2-8°C.
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Mandatory Visualization

Workflow for Handling and Storage of Dimethyl trans-1,2-cyclopropanedicarboxylate
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Caption: Logical workflow for safe handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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